Cas no 24886-65-5 (1H-Tetrazole,5-phenyl-1-tricyclo[3.3.1.13,7]dec-1-yl-)

1H-Tetrazole,5-phenyl-1-tricyclo[3.3.1.13,7]dec-1-yl- Properties

Names and Identifiers

• 1H-Tetrazole,5-phenyl-1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-adamantyl)-5-phenyltetrazole
• 1-adamantan-1-yl-5-phenyl-1H-tetrazole
• 5-phenyl-1-(tricyclo[3.3.1.13,7]dec-1-yl)-1h-tetrazole
• AC1L61AU
• AC1Q4XIW
• AG-J-86503
• AR-1G9379
• CTK4F4562
• NSC140706
• 24886-65-5
• NSC-140706
• DTXSID60301040
• +Expand

• InChIKey： QSTQERZQJQPIBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20N4/c1-2-4-15(5-3-1)16-18-19-20-21(16)17-9-12-6-13(10-17)8-14(7-12)11-17/h1-5,12-14H,6-11H2
• SMILES： C1=CC=C(C2=NN=NN2C23CC4CC(C2)CC(C4)C3)C=C1

Computed Properties

• Exact Mass: 280.169
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 280.169
• Heavy Atom Count: 21
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• LogP: 3.26540
• PSA: 43.6
• Refractive Index: 1.785
• Boiling Point: 449.4°Cat760mmHg
• Flash Point: 225.6°C
• Density: 1.44